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Compound of Interest

Compound Name: Reactive blue 26

Cat. No.: B1173322 Get Quote

In-depth Technical Guide: Reactive Blue 247
A comprehensive overview for researchers, scientists, and drug development professionals.

Note on Nomenclature: The initial topic of this guide was "Reactive Blue 26." However,

extensive literature searches revealed ambiguity and a lack of detailed technical information

associated with the CAS number (12225-43-3) sometimes attributed to "Reactive Blue 26." In

contrast, a wealth of scientific data is available for a closely related and well-characterized

compound, Reactive Blue 247 (CAS: 109561-07-1). It is plausible that "Reactive Blue 26" is an

alternative or less common name for Reactive Blue 247 or a similar reactive dye. To provide a

comprehensive and accurate technical resource, this guide will focus on the extensively

studied Reactive Blue 247.

Core Compound Details
Reactive Blue 247 is a synthetic anthraquinone dye known for its vibrant blue color and its

ability to form covalent bonds with substrates.[1][2] This reactivity makes it particularly useful in

applications requiring high color fastness, such as in the textile industry and, notably, in the

coloring of contact lenses.[1][2] Its potential interactions with biological systems have made it a

subject of study for researchers in toxicology and drug development.

Physicochemical Properties
A summary of the key quantitative data for Reactive Blue 247 is presented in Table 1.
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Property Value Source

CAS Number 109561-07-1 [1][3]

Molecular Formula C₂₆H₂₆N₂O₆ [1][2][3]

Molecular Weight 462.5 g/mol [1][2][3]

IUPAC Name

2-[[4-[2-(2-methylprop-2-

enoyloxy)ethylamino]-9,10-

dioxoanthracen-1-

yl]amino]ethyl 2-methylprop-2-

enoate

[2][3]

Synonyms

C.I. Reactive Blue 247, UNII-

OC8Q74DJ05, 1,4-Bis[(2-

methacryloxyethyl)amino]-9,10

-anthraquinone

[1][3]

Appearance Blue powder

Maximum Absorption (λmax) Approximately 590 nm [2]

Experimental Protocols
This section provides an overview of key experimental methodologies related to the synthesis,

purification, and analysis of Reactive Blue 247.

Synthesis of Reactive Blue 247
The synthesis of Reactive Blue 247 is a multi-step process that begins with the formation of the

core anthraquinone structure. A general outline of the synthesis is as follows:

Core Structure Formation: The synthesis typically starts with the preparation of a 1,4-

diaminoanthraquinone derivative.

Functionalization: The core structure is then reacted with a functionalizing agent to introduce

the reactive groups. In the case of Reactive Blue 247, this involves the reaction with 2-

methacryloxyethyl chloride.[2] This step is crucial for enabling the dye to covalently bond to

substrates.
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Purification: Post-synthesis, the crude product is purified to achieve a high degree of purity

(e.g., ≥95% by HPLC).[1] Common purification techniques include:

Acid Precipitation: Adjusting the pH to 1.0–1.5 with hydrochloric acid to precipitate the dye.

[1]

Salt Crystallization: Adding sodium chloride to reduce the dye's solubility and facilitate its

isolation.[1]

Drying: Utilizing methods like fluidized-bed drying to achieve a low moisture content.[1]

Analytical Methods for Detection and Quantification
Accurate detection and quantification of Reactive Blue 247 are essential for research and

quality control.

High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for

assessing the purity of Reactive Blue 247.[2]

UV-Visible Spectrophotometry: This technique is used to monitor the characteristic

absorption bands of the anthraquinone chromophore, with a maximum absorption typically

observed around 590 nm.[2]

Biological Interactions and Signaling Pathways
While primarily used as a colorant, the interaction of Reactive Blue 247 with biological systems

is a critical area of research, particularly concerning its biocompatibility and potential

toxicological effects.

Interaction with Biological Macromolecules
Reactive Blue 247 has been shown to interact with key biological molecules, which can, in turn,

affect cellular processes.

Protein Binding: The dye can bind to proteins, potentially altering their structure and function.

[1][2] This interaction is a key consideration in its toxicological assessment.
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Nucleic Acid Interaction: As an anthraquinone derivative, Reactive Blue 247 has the potential

to interact with nucleic acids, which could lead to changes in their structure and function.[1]

Toxicological Profile
The toxicity of Reactive Blue 247 has been evaluated in various studies, with a focus on its

application in medical devices like contact lenses.

Cytotoxicity: At high concentrations, Reactive Blue 247 can exhibit cytotoxic effects.[2]

Studies have shown that it can lead to cell death in cultured human cells.[1]

Ocular Irritation: Due to its use in contact lenses, its potential for ocular irritation has been a

significant area of investigation. In vivo studies in rabbit models have indicated that Reactive

Blue 247 can cause noticeable eye irritation.[1] The Food and Drug Administration (FDA) has

reviewed toxicology studies, including in vivo ocular irritation and cytotoxicity studies, to

establish the safety of copolymerized Reactive Blue 247 in contact lenses.[4]

Potential Effects on Signaling Pathways
While specific signaling pathway disruptions by Reactive Blue 247 are not extensively detailed

in the current literature, its known interactions with proteins and potential for inducing cellular

stress suggest that it may influence various signaling cascades. The following diagram

illustrates a logical workflow for investigating the potential impact of a xenobiotic compound like

Reactive Blue 247 on cellular signaling.
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Experimental Workflow: Investigating Cellular Impact of Reactive Blue 247

Cellular Exposure

Signaling Pathway Analysis

Cell Culture (e.g., Human Corneal Epithelial Cells)

Exposure to Reactive Blue 247 (Varying Concentrations)

Cytotoxicity Assay (e.g., MTT, LDH) Protein Binding Assay Gene Expression Analysis (e.g., qPCR, RNA-seq)

Western Blot for Key Signaling Proteins (e.g., MAPK, NF-κB) Pathway Analysis of Gene Expression Data

Click to download full resolution via product page

Investigating the cellular impact of Reactive Blue 247.

Applications in Research and Drug Development
The properties of Reactive Blue 247 lend it to several applications in scientific research and

development.

Colorant in Medical Devices: Its primary application in the medical field is as a colorant for

contact lenses.[2][3] Research in this area focuses on ensuring its biocompatibility and color

fastness.[2]

Biological Staining: Due to its distinct color, it has been employed in staining techniques for

the visualization of biological samples under a microscope.[1]
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Analytical Chemistry: It can be used as a colorant in analytical chemistry for the detection

and quantification of various substances.[1]

The following diagram illustrates the logical relationship of Reactive Blue 247's properties to its

applications.

Properties and Applications of Reactive Blue 247

Core Properties

Applications

Vibrant Blue Color

Coloring Contact Lenses Textile DyeingBiological Staining

Reactivity (Covalent Bonding) Interaction with Biomolecules

Toxicological Research

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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